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Compound of Interest

Compound Name:
5-(aminomethyl)-N,N-

dimethylpyridin-2-amine

Cat. No.: B047973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure and properties of 5-
(aminomethyl)-N,N-dimethylpyridin-2-amine, a compound of interest in chemical and

pharmaceutical research.

Chemical Identity and Structure
The compound 5-(aminomethyl)-N,N-dimethylpyridin-2-amine is a substituted pyridine

derivative. Its structure consists of a central pyridine ring functionalized with a dimethylamino

group at the second position and an aminomethyl group at the fifth position.

IUPAC Name: The formally accepted IUPAC name for this compound is 5-(aminomethyl)-N,N-
dimethylpyridin-2-amine.[1]

Synonyms: It is also known by other names, including 6-(Dimethylamino)-3-

pyridinemethanamine.[2]

The chemical structure can be unambiguously represented by the SMILES (Simplified

Molecular-Input Line-Entry System) string: CN(C)C1=NC=C(C=C1)CN.[1][2]

Structural Diagram
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The two-dimensional structure of the molecule is depicted below, illustrating the connectivity of

the atoms.

2D Structure of 5-(aminomethyl)-N,N-dimethylpyridin-2-amine

Physicochemical Properties and Identifiers
A summary of the key quantitative data and identifiers for this compound is provided in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₁₃N₃ [1][2][3]

Molecular Weight 151.21 g/mol [2][3]

Monoisotopic Mass 151.110947427 Da [1][2]

CAS Number 354824-17-2 [2][3][4]

PubChem CID 16788596 [1][2]

Predicted pKa 8.18 ± 0.29 [2]

Predicted XLogP3-AA 0.2 [1][2]

Canonical SMILES CN(C)C1=NC=C(C=C1)CN [1][2]

InChI Key
YJIDKQVYACIBPR-

UHFFFAOYSA-N
[1][2]

Context and Availability
This compound is listed as a building block for protein degraders, indicating its potential utility

in the development of targeted protein degradation technologies, such as Proteolysis-Targeting

Chimeras (PROTACs).[3] It is available from various chemical suppliers for research and

development purposes.

Due to the specific nature of this inquiry focusing on the fundamental chemical identity of 5-
(aminomethyl)-N,N-dimethylpyridin-2-amine, comprehensive experimental protocols,

signaling pathway analyses, and extensive quantitative data from specific applications are not
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available within the scope of this guide. Such information would be found in peer-reviewed

research articles detailing the use of this specific molecule in a particular biological or chemical

context. No such specific research applications were found in the initial search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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